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Compound of Interest

Compound Name: Benzene-1,4-dicarbonyl difluoride

Cat. No.: B167400 Get Quote

An In-depth Technical Guide to Benzene-1,4-
dicarbonyl Difluoride
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Benzene-1,4-dicarbonyl
difluoride, also known as terephthaloyl fluoride. Due to the limited availability of direct data on

this specific compound, this guide also draws upon the well-documented properties and

reactions of the analogous compound, terephthaloyl chloride, and the general chemistry of acyl

fluorides.

Molecular Structure and Identification
Benzene-1,4-dicarbonyl difluoride is an acyl fluoride derivative of terephthalic acid. Its

molecular structure consists of a central benzene ring substituted at the 1 and 4 positions with

carbonyl fluoride groups.

Molecular Formula: C₈H₄F₂O₂

Molecular Weight: 170.12 g/mol

While a specific CAS Registry Number for Benzene-1,4-dicarbonyl difluoride is not readily

available in public databases, the CAS number for the analogous dichloride compound,

terephthaloyl chloride, is 100-20-9.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b167400?utm_src=pdf-interest
https://www.benchchem.com/product/b167400?utm_src=pdf-body
https://www.benchchem.com/product/b167400?utm_src=pdf-body
https://www.benchchem.com/product/b167400?utm_src=pdf-body
https://www.benchchem.com/product/b167400?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b167400?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Chemical Structure:

Physicochemical Properties
Specific experimental data for the physicochemical properties of Benzene-1,4-dicarbonyl
difluoride are not widely reported. However, based on the properties of the analogous

terephthaloyl chloride and general trends for acyl fluorides, the following properties can be

anticipated. Acyl fluorides are generally more stable and less reactive than their chloride

counterparts.

Property
Terephthaloyl Chloride (for
comparison)

Expected Trend for
Terephthaloyl Fluoride

Melting Point 81.5 to 83 °C[1]
Likely to be in a similar range,

possibly slightly lower

Boiling Point 265 °C[1]

Expected to be lower due to

the higher volatility of acyl

fluorides

Density 1.34 g/cm³[1]
Expected to be in a similar

range

Solubility
Reacts with water; soluble in

organic solvents[2]

Expected to be more stable to

hydrolysis than the chloride but

still reactive; soluble in

common organic solvents

Synthesis of Benzene-1,4-dicarbonyl Difluoride
The synthesis of acyl fluorides from carboxylic acids is a well-established transformation in

organic chemistry.[3] Several methods can be employed for the preparation of Benzene-1,4-
dicarbonyl difluoride from terephthalic acid.

A common and effective method for synthesizing acyl fluorides is through the deoxyfluorination

of the corresponding carboxylic acid.[4][5] This can be achieved using various fluorinating

agents. One such method involves the use of a stable, solid reagent that can be handled more

safely than many traditional fluorinating agents.[3]
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Reagents and Equipment:

Terephthalic acid

A suitable deoxyfluorinating reagent (e.g., (Me₄N)SCF₃, PyFluor, XtalFluor)

Anhydrous solvent (e.g., dichloromethane, acetonitrile)

Reaction vessel (round-bottom flask)

Magnetic stirrer

Inert atmosphere (e.g., nitrogen or argon)

Standard glassware for workup and purification (e.g., separatory funnel, rotary evaporator,

distillation or crystallization apparatus)

Procedure:

Under an inert atmosphere, dissolve terephthalic acid in the anhydrous solvent in the

reaction vessel.

Add the deoxyfluorinating reagent to the solution at room temperature.

Stir the reaction mixture at room temperature or with gentle heating as required, monitoring

the reaction progress by a suitable analytical technique (e.g., TLC, GC-MS, or ¹⁹F NMR).

Upon completion, the reaction mixture is typically worked up by quenching with a mild

aqueous solution, followed by extraction with an organic solvent.

The organic layer is then washed, dried over an anhydrous drying agent (e.g., MgSO₄ or

Na₂SO₄), and the solvent is removed under reduced pressure.

The crude product can be purified by distillation, crystallization, or column chromatography to

yield pure Benzene-1,4-dicarbonyl difluoride.

For a detailed protocol for a similar transformation, refer to the synthesis of acyl fluorides using

(Me₄N)SCF₃ as described by Schoenebeck and colleagues.[3]
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Applications in Research and Development
Acyl dihalides are key monomers in the synthesis of high-performance polymers. Terephthaloyl

chloride, for instance, is a precursor to Kevlar.[1] Similarly, Benzene-1,4-dicarbonyl difluoride
can be expected to be a valuable monomer for the synthesis of fluorinated polyamides and

polyesters. The incorporation of fluorine can impart unique properties to these polymers, such

as enhanced thermal stability, chemical resistance, and altered optical and dielectric properties.

[6]

Acyl fluorides are increasingly recognized as valuable intermediates in the synthesis of

complex molecules, including pharmaceuticals.[7][8] Their moderated reactivity compared to

acyl chlorides allows for more controlled and selective reactions, which is particularly

advantageous in the synthesis of intricate drug candidates.[5] The introduction of fluorine

atoms into a molecule is a common strategy in drug design to enhance metabolic stability,

binding affinity, and bioavailability. While direct applications of Benzene-1,4-dicarbonyl
difluoride in drug development are not documented, its potential as a building block for

introducing the terephthaloyl moiety into fluorinated drug candidates is significant.

Experimental Workflow: Synthesis of Acyl Fluorides
The following diagram illustrates a generalized workflow for the synthesis of acyl fluorides from

carboxylic acids, a key process for obtaining Benzene-1,4-dicarbonyl difluoride.
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Caption: Generalized workflow for the synthesis of Benzene-1,4-dicarbonyl difluoride.

Logical Relationships in Acyl Fluoride Applications
The following diagram outlines the logical progression from the synthesis of Benzene-1,4-
dicarbonyl difluoride to its potential applications.
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Caption: Potential application pathways for Benzene-1,4-dicarbonyl difluoride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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